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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B15553251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of research-grade Acid
Yellow 199, a fluorescent azo dye with emerging applications in scientific research. This

document details its chemical and physical properties, identifies commercial suppliers, and

provides an adapted experimental protocol for its use in cellular imaging.

Core Properties and Specifications
Acid Yellow 199 (C.I. 14205) is a water-soluble, orange-colored azo dye. While traditionally

used in the textile industry, its fluorescent properties have led to its classification as a

fluorescent dye by some suppliers, suggesting its potential for use in biological imaging and

other research applications.[1]

Quantitative Data Summary
The following table summarizes the key technical specifications for research-grade Acid
Yellow 199, compiled from various suppliers and databases. Purity levels for research-grade

products are typically high, though it is always recommended to consult the supplier-specific

certificate of analysis.
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Property Value Reference(s)

Chemical Name

sodium 4-[[4-(4-hydroxy-2-

methyl-

phenyl)azophenyl]amino]-3-

nitro-benzenesulfonate

[2]

C.I. Name Acid Yellow 199 [2]

CAS Number 70865-20-2 [3]

Molecular Formula C₁₉H₁₅N₄NaO₆S [3]

Molecular Weight 450.40 g/mol [3]

Appearance Orange to dark orange powder [2]

Purity (Research Grade)
≥98% (Typical, consult supplier

CoA)
MedchemExpress Data Sheet

Solubility Soluble in water [2]

Commercial Suppliers of Research-Grade Acid
Yellow 199
A number of chemical suppliers offer Acid Yellow 199. For research applications requiring high

purity and lot-to-lot consistency, it is crucial to source from vendors that provide detailed

technical data and certificates of analysis.
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Supplier Grade/Product Name
Noted
Applications/Information

MedchemExpress Acid yellow 199

Classified as a "Fluorescent

Dye".[1] Provides a technical

data sheet and handling

instructions.[1]

Alan Chemical Industries Acid Yellow 199 -

Sinoever Acid Yellow 199
Provides MSDS and CAS

number.

World Dye Variety Acid Yellow 199
Lists various international

suppliers.[2]

ChemicalBook Acid Yellow 199
Aggregates data and lists

multiple suppliers.

Experimental Applications and Protocols
While primarily documented in the context of industrial dyeing and, more recently,

bioremediation research, the fluorescent nature of Acid Yellow 199 opens up possibilities for

its use in biological imaging.[1][4] The following is an adapted, generalized protocol for the use

of Acid Yellow 199 as a fluorescent stain in fixed cells for microscopy.

Note: This protocol is based on general methodologies for fluorescent staining with azo dyes

and has not been specifically validated for Acid Yellow 199.[5] Researchers should consider

this a starting point and perform necessary optimizations for their specific cell type and

experimental setup.

Adapted Protocol: Fluorescent Staining of Fixed Cells
with Acid Yellow 199
Objective: To stain intracellular components of fixed mammalian cells for visualization by

fluorescence microscopy.

Materials:
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Acid Yellow 199 (research grade)

Phosphate-Buffered Saline (PBS), pH 7.4

Formaldehyde (4% in PBS, for fixation)

Triton X-100 or Saponin (0.1-0.5% in PBS, for permeabilization)

Mounting medium with antifade reagent

Glass coverslips and microscope slides

Fluorescence microscope with appropriate filter sets (e.g., DAPI/FITC/TRITC)

Procedure:

Cell Culture: Grow cells of interest on sterile glass coverslips in a petri dish or multi-well plate

to the desired confluency.

Fixation:

Aspirate the culture medium.

Gently wash the cells twice with PBS.

Add 4% formaldehyde in PBS and incubate for 15-20 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilization:

Add 0.1-0.5% Triton X-100 or Saponin in PBS to the fixed cells.

Incubate for 10-15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Staining:
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Prepare a stock solution of Acid Yellow 199 (e.g., 1 mg/mL in deionized water).

Dilute the stock solution in PBS to a working concentration (e.g., 1-10 µg/mL; this requires

optimization).

Add the staining solution to the permeabilized cells and incubate for 20-60 minutes at

room temperature, protected from light.

Aspirate the staining solution and wash the cells three to five times with PBS for 5 minutes

each to remove unbound dye.

Mounting:

Carefully mount the coverslip onto a microscope slide with a drop of antifade mounting

medium.

Seal the edges of the coverslip with nail polish to prevent drying.

Imaging:

Visualize the stained cells using a fluorescence microscope. The optimal excitation and

emission wavelengths will need to be determined empirically. Based on the color of the

dye, excitation in the blue-green range (e.g., 450-490 nm) and emission in the yellow-

orange range (e.g., 520-580 nm) is a logical starting point.

Experimental Workflow Diagram
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Cell Preparation

Staining Procedure

Visualization

1. Culture cells on coverslips

2. Fix with 4% Formaldehyde

3. Permeabilize with Triton X-100

4. Incubate with Acid Yellow 199 Solution

5. Wash to remove unbound dye

6. Mount coverslip

7. Fluorescence Microscopy

Click to download full resolution via product page

Caption: Workflow for fluorescent staining of fixed cells using Acid Yellow 199.

Known Research Applications
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The primary documented research application of Acid Yellow 199 is in the field of

environmental science and bioremediation. A study by Yang et al. (2011) investigated the

decolorization of Acid Yellow 199 by the bacterium Shewanella oneidensis MR-1.[4] This

research provides insight into the chemical reduction of the azo bond in Acid Yellow 199 by

microbial processes.

Bioremediation Mechanism Overview
The decolorization of Acid Yellow 199 by S. oneidensis involves the enzymatic reduction of the

dye's azo bond (-N=N-). This process breaks the chromophore, leading to a loss of color. This

application, while not directly related to drug development, underscores the chemical reactivity

of the dye and its potential for modification or use in reduction-based assays.

Shewanella oneidensis MR-1

Azoreductase Enzymes

produces

Azo Bond Reduction
(-N=N- to -NH2 H2N-)

catalyzes

Acid Yellow 199
(Colored)

substrate

Colorless Aromatic Amines

Click to download full resolution via product page

Caption: Decolorization pathway of Acid Yellow 199 by Shewanella oneidensis.

Safety and Handling
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As with any laboratory chemical, proper safety precautions should be taken when handling

Acid Yellow 199. It is advisable to consult the Safety Data Sheet (SDS) provided by the

supplier. General safety measures include:

Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Handling the powder in a well-ventilated area or a fume hood to avoid inhalation.

Avoiding contact with skin and eyes.

Conclusion
Acid Yellow 199 is an azo dye with established industrial uses and emerging potential in

scientific research, particularly as a fluorescent probe. This guide provides a foundational

understanding of its properties, commercial availability, and a starting point for its application in

cellular imaging. Further research is warranted to fully characterize its photophysical properties

and validate its use in various biological assays. Researchers are encouraged to perform

thorough optimization and validation of the provided adapted protocols for their specific

experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Research-Grade Acid Yellow 199
for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553251#commercial-suppliers-of-research-grade-
acid-yellow-199]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15553251#commercial-suppliers-of-research-grade-acid-yellow-199
https://www.benchchem.com/product/b15553251#commercial-suppliers-of-research-grade-acid-yellow-199
https://www.benchchem.com/product/b15553251#commercial-suppliers-of-research-grade-acid-yellow-199
https://www.benchchem.com/product/b15553251#commercial-suppliers-of-research-grade-acid-yellow-199
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

